Cas no 688782-45-8 (4-chloro-6-(4-methoxyphenyl)pyrimidin-2-amine)

• Product Name: 4-chloro-6-(4-methoxyphenyl)pyrimidin-2-amine
• CAS No: 688782-45-8
• MF: C₁₁H₁₀ClN₃O
• MW: 235.669600963593
• MDL: MFCD09743043
• CID: 1735508
• PubChem ID: 24743460
• Update Time: 2025-07-19

4-chloro-6-(4-methoxyphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4-chloro-6-(4-methoxyphenyl)-
• 4-chloro-6-(4-methoxyphenyl)pyrimidin-2-amine
• DB-332206
• 4-chloro-6-(4-methoxyphenyl)-2-Pyrimidinamine
• QMRKTLQGAWYADU-UHFFFAOYSA-N
• F2108-0204
• 2-Amino-4-chloro-6-(4-methoxyphenyl)pyrimidine
• 688782-45-8
• starbld0036781
• AT37685
• AKOS015946841
• CHEMBL4289245
• SCHEMBL1644753
• 4-chloro-6-(4-methoxy-phenyl)-pyrimidin-2-ylamine
• A1-27279

• MDL： MFCD09743043
• Inchi： 1S/C11H10ClN3O/c1-16-8-4-2-7(3-5-8)9-6-10(12)15-11(13)14-9/h2-6H,1H3,(H2,13,14,15)
• InChI Key： QMRKTLQGAWYADU-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2C=CC(=CC=2)OC)=NC(N)=N1

Computed Properties

• Exact Mass: 235.0514
• Monoisotopic Mass: 235.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61Ų

Experimental Properties

• PSA: 61.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-chloro-6-(4-methoxyphenyl)pyrimidin-2-amine

Comprehensive Overview of 4-chloro-6-(4-methoxyphenyl)pyrimidin-2-amine (CAS No. 688782-45-8)

4-chloro-6-(4-methoxyphenyl)pyrimidin-2-amine, with the CAS number 688782-45-8, is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic amines, which are widely studied for their diverse biological activities. The presence of both chloro and methoxy substituents on the pyrimidine ring enhances its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for pyrimidine-based compounds has surged due to their role as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). Researchers and industry professionals frequently search for terms like "4-chloro-6-(4-methoxyphenyl)pyrimidin-2-amine synthesis" or "CAS 688782-45-8 applications", reflecting the growing interest in this compound. Its structural features make it a valuable building block for designing molecules with potential therapeutic properties, particularly in oncology and antimicrobial research.

The 4-methoxyphenyl moiety in this compound contributes to its lipophilicity, which is a critical factor in drug design for improving membrane permeability. Meanwhile, the chloro group at the 4-position of the pyrimidine ring offers a reactive site for further functionalization, enabling the creation of derivatives with tailored properties. This dual functionality has made 4-chloro-6-(4-methoxyphenyl)pyrimidin-2-amine a subject of numerous patent applications and academic studies.

From an industrial perspective, scalability and cost-effective synthesis routes for CAS 688782-45-8 are highly sought after. Recent advancements in green chemistry have prompted researchers to explore eco-friendly methods for producing such compounds, aligning with global sustainability goals. Searches for "pyrimidine amine green synthesis" or "688782-45-8 manufacturing process" highlight this trend among chemists and process engineers.

Analytical characterization of 4-chloro-6-(4-methoxyphenyl)pyrimidin-2-amine typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. The compound's stability under various conditions is another area of interest, as evidenced by search queries such as "688782-45-8 stability profile" and "pyrimidin-2-amine storage conditions".

In the context of drug discovery, this pyrimidine derivative has shown promise as a kinase inhibitor scaffold. The ability to modulate protein kinases makes it relevant for investigating treatments for various diseases. This has led to increased searches for "4-chloro-6-(4-methoxyphenyl)pyrimidin-2-amine biological activity" and "pyrimidine amine structure-activity relationship" in scientific databases.

The compound's crystalline properties have also attracted attention from materials scientists. The methoxyphenyl group can influence packing arrangements in the solid state, which is important for understanding formulation characteristics. This aspect is particularly relevant for researchers investigating "pyrimidine-based materials" or "688782-45-8 crystallography".

Regulatory considerations for 4-chloro-6-(4-methoxyphenyl)pyrimidin-2-amine focus on proper handling and disposal procedures, though it doesn't fall under restricted categories. Safety data sheets provide essential information for laboratory personnel, addressing common concerns reflected in searches for "CAS 688782-45-8 safety" and "pyrimidin-2-amine handling precautions".

Looking ahead, the versatility of 4-chloro-6-(4-methoxyphenyl)pyrimidin-2-amine positions it as a compound with ongoing research potential. Its applications span from medicinal chemistry to materials science, making it a valuable subject for interdisciplinary studies. The continuous evolution of synthetic methodologies and analytical techniques will likely uncover new dimensions of this interesting molecule in the coming years.